Cas no 2034565-36-9 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide)

• Product Name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide
• CAS No: 2034565-36-9
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 5335632
• Update Time: 2025-05-19

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)-3-phenylpropanamide
• N-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide

• Inchi： 1S/C20H23N3O2/c1-15-13-16(2)23(22-15)18(19-9-6-12-25-19)14-21-20(24)11-10-17-7-4-3-5-8-17/h3-9,12-13,18H,10-11,14H2,1-2H3,(H,21,24)
• InChI Key： OWZZHIKIFIJKDH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CNC(CCC1C=CC=CC=1)=O)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 425
• XLogP3: 3
• Topological Polar Surface Area: 60.1

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide (CAS No. 2034565-36-9): A Comprehensive Overview

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide (CAS No. 2034565-36-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of molecules known as amides and is characterized by the presence of a furan ring, a pyrazole ring, and a phenylpropanamide moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The synthesis of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide has been extensively studied in recent years. One of the most common synthetic routes involves the coupling of a substituted furan with a pyrazole derivative, followed by the formation of the amide bond with a phenylpropanoyl chloride. This multi-step process requires precise control over reaction conditions to ensure high yields and purity. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and scalability of this process.

In terms of its biological properties, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic activities, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators, such as TNF-alpha and IL-6.

Furthermore, studies have explored the potential of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide in cancer therapy. Preliminary data suggest that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-phenylpropanamide has also been investigated. In animal models, this compound demonstrates good oral bioavailability and favorable pharmacokinetic properties, which are essential for its potential use as an oral medication. Additionally, it exhibits low toxicity and minimal side effects at therapeutic doses, further supporting its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-ylyl)ethyl]-3-phenylpropanamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant relief from pain and inflammation without severe adverse effects. These findings have generated considerable interest among researchers and clinicians alike.

In conclusion, N-[2-(3,5-dimethyl-1H-pyrazol-1-ylyl)-2-(furan-ylyl)ethyl]-3-phynlpropanamide (CAS No. 2034565-36-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in the fields of pain management, inflammation control, and cancer therapy. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility.